Cas no 53691-60-4 (Benzenethiol, 2-(phenylthio)-)

• Product Name: Benzenethiol, 2-(phenylthio)-
• CAS No: 53691-60-4
• MF: C₁₂H₁₀S₂
• MW: 218.337800502777
• CID: 356663
• PubChem ID: 5255689
• Update Time: 2025-04-19

Benzenethiol, 2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-(phenylthio)-
• 2-phenylsulfanylbenzenethiol
• 53691-60-4
• DTXSID90413640
• SCHEMBL487369

• Inchi： 1S/C12H10S2/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-9,13H
• InChI Key： CGLLZUFSSPGFID-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC=CC=1S

Computed Properties

• Exact Mass: 218.0225
• Monoisotopic Mass: 218.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 0